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Compound of Interest
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Cat. No.: B167337

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oxalosuccinic acid is a transient and unstable six-carbon intermediate in the mitochondrial
tricarboxylic acid (TCA) cycle. It is formed during the oxidative decarboxylation of isocitrate to
o-ketoglutarate, a reaction catalyzed by the enzyme isocitrate dehydrogenase (IDH).[1][2][3][4]
Due to its instability, direct studies of oxalosuccinic acid are challenging.[1] These application
notes provide detailed protocols for the indirect investigation of oxalosuccinic acid's role in
mitochondrial function by focusing on the activity of isocitrate dehydrogenase and its impact on
key mitochondrial parameters.

The protocols outlined below cover the isolation of mitochondria, the enzymatic assay of
isocitrate dehydrogenase, and the assessment of mitochondrial respiration and membrane
potential.

Key Signaling Pathways and Workflows

The production of oxalosuccinic acid is intrinsically linked to the activity of isocitrate
dehydrogenase within the TCA cycle. Understanding this relationship is key to studying its
effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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